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Compound of Interest

Compound Name:
2-Bromo-4-

(trifluoromethyl)phenylacetic acid

Cat. No.: B1272844 Get Quote

An In-Depth Technical Guide to 2-Bromo-4-(trifluoromethyl)phenylacetic acid

This technical guide provides a comprehensive overview of 2-Bromo-4-
(trifluoromethyl)phenylacetic acid, a key building block in organic synthesis, particularly

relevant for researchers, scientists, and professionals in drug development. This document

collates its fundamental physicochemical properties and discusses its potential applications.

Physicochemical and Identification Properties
2-Bromo-4-(trifluoromethyl)phenylacetic acid is a substituted phenylacetic acid derivative.

The presence of a bromine atom and a trifluoromethyl group makes it a versatile intermediate

for introducing these moieties into larger, more complex molecules. Its key properties are

summarized below.
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Property Data Reference

Molecular Weight 283.04 g/mol [1][2][3]

Molecular Formula C₉H₆BrF₃O₂ [1][2][3][4]

CAS Number 518070-15-0 [1][3][5][6]

IUPAC Name

[2-bromo-4-

(trifluoromethyl)phenyl]acetic

acid

[5]

Synonym

3-Bromo-4-

(carboxymethyl)benzotrifluorid

e

[1][5]

Physical Form Solid [5]

Storage Temperature Ambient Temperature [5]

InChI Key
VZOPDTMYQJUIIU-

UHFFFAOYSA-N
[5]

Hazard Information
This compound is classified with the signal word "Warning".[5] Associated hazard statements

include:

H315: Causes skin irritation.[5][7]

H319: Causes serious eye irritation.[5][7]

H335: May cause respiratory irritation.[5][7]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific synthesis or analysis of 2-
Bromo-4-(trifluoromethyl)phenylacetic acid are not readily available in the public domain

based on the conducted search. As a halogenated and trifluoromethylated aromatic compound,

its synthesis would likely involve multi-step processes starting from simpler precursors.
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Researchers should consult specialized chemical synthesis databases or literature for

methodologies related to analogous compounds.

Application in Drug Discovery Workflow
While specific signaling pathways involving 2-Bromo-4-(trifluoromethyl)phenylacetic acid
are not documented in the provided search results, its structural motifs are of significant

interest in medicinal chemistry. The trifluoromethyl group can enhance metabolic stability,

binding affinity, and lipophilicity of drug candidates. The bromo-substituent provides a reactive

handle for further chemical modifications, such as cross-coupling reactions. Therefore, this

compound is best conceptualized as a versatile building block in the drug discovery pipeline.

Chemical Synthesis & Library Development Screening & Optimization

Starting Materials 2-Bromo-4-(trifluoromethyl)
phenylacetic acid
(Building Block)

Synthesis Further Derivatization
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Caption: Role of the compound as a building block in a drug discovery workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Bromo-4-(trifluoromethyl)phenylacetic acid molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272844#2-bromo-4-trifluoromethyl-phenylacetic-
acid-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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